Cas no 1338692-63-9 (5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole)

• Product Name: 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole
• CAS No: 1338692-63-9
• MF: C₉H₇ClFN₃
• MW: 211.623383760452
• MDL: MFCD23697017
• CID: 5573310
• PubChem ID: 56772074
• Update Time: 2025-10-21

5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 5-(chloromethyl)-1-(4-fluorophenyl)-

• MDL： MFCD23697017
• Inchi： 1S/C9H7ClFN3/c10-5-9-6-12-13-14(9)8-3-1-7(11)2-4-8/h1-4,6H,5H2
• InChI Key： DDNUCOVFHIATON-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(CCl)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole

Recent Advances in the Study of 5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole (CAS: 1338692-63-9)

The compound 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole (CAS: 1338692-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a triazole core with a chloromethyl substituent and a 4-fluorophenyl group, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in the design of novel antimicrobial, anticancer, and anti-inflammatory agents, leveraging its unique chemical reactivity and structural features.

One of the most notable advancements in the study of this compound is its role in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Researchers have utilized 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole as a building block for the synthesis of triazole-linked conjugates with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating triazole-based inhibitors targeting bacterial efflux pumps, offering a promising strategy to combat multidrug-resistant pathogens.

In addition to its antimicrobial applications, this compound has shown potential in oncology research. A recent preclinical study highlighted its incorporation into small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. The chloromethyl group facilitates covalent binding to target proteins, thereby enhancing inhibitory potency. This approach has been particularly effective in disrupting the interaction between MDM2 and p53, a critical pathway in tumor suppression.

Further investigations have explored the pharmacokinetic and toxicological profiles of derivatives derived from 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole. Advanced computational modeling and in vitro assays have provided insights into their metabolic stability and potential off-target effects. These studies underscore the importance of structural optimization to improve drug-like properties while minimizing toxicity.

Looking ahead, the continued exploration of 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole and its derivatives holds great promise for addressing unmet medical needs. Future research directions may include the development of targeted delivery systems and combination therapies to enhance therapeutic efficacy. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable treatments.